Cas no 6219-52-9 (3-(4-nitrophenyl)-4H-1,2,4-triazole)

• Product Name: 3-(4-nitrophenyl)-4H-1,2,4-triazole
• CAS No: 6219-52-9
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• MDL: MFCD06090835
• CID: 1636445
• PubChem ID: 2825224
• Update Time: 2025-04-21

3-(4-nitrophenyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-{3-chloro-4-[(2-chlorobenzyl)oxy]-5-methoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one
• Thiazolo[3,2-a]benzimidazol-3(2H)-one, 2-[[3-chloro-4-[(2-chlorophenyl)methoxy]-5-methoxyphenyl]methylene]-, (2Z)-
• (2Z)-2-[[3-chloro-4-[(2-chlorophenyl)methoxy]-5-methoxyphenyl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• 3-(4-nitrophenyl)-4H-1,2,4-triazole
• 3-(4-nitrophenyl)-1H-[1,2,4]triazole
• CCG-42315
• 5-(4-nitrophenyl)-1H-1,2,4-triazole
• 6219-52-9
• ALBB-023091
• 5-(4-nitro-phenyl)-1H-[1,2,4]triazole
• MFCD06090835
• STL432312
• SR-01000632325-1
• EN300-35597
• SCHEMBL1229299
• 3-(4-nitrophenyl)-1H-1,2,4-triazole
• SCHEMBL18772981
• Z359384190
• SCHEMBL17673804
• AKOS003345777
• DB-090778
• 1H-1,2,4-Triazole, 3-(4-nitrophenyl)-

• MDL： MFCD06090835
• Inchi： 1S/C8H6N4O2/c13-12(14)7-3-1-6(2-4-7)8-9-5-10-11-8/h1-5H,(H,9,10,11)
• InChI Key： OIGIZPCMVZXYQC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1=NC=NN1)=O

Computed Properties

• Exact Mass: 482.02608
• Monoisotopic Mass: 190.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 435.3±47.0 °C at 760 mmHg
• Flash Point: 217.1±29.3 °C
• PSA: 53.35
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(4-nitrophenyl)-4H-1,2,4-triazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)